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Compound of Interest

Compound Name: Pt(II) Octaethylporphine ketone

Cat. No.: B1180644 Get Quote

An In-Depth Technical Guide to Platinum(II) Octaethylporphine Ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Platinum(II) Octaethylporphine

ketone (Pt(II) OEPK), a synthetic platinum-bound porphyrin with significant applications in

research and development. This document outlines its alternative names, key molecular and

photophysical properties, experimental protocols for its synthesis and use, and its applications,

particularly in oxygen sensing.

Nomenclature and Alternate Names
Pt(II) Octaethylporphine ketone is known by several alternate names in scientific literature

and commercial catalogs. Proper identification is crucial for accurate literature searches and

material acquisition.

A common abbreviation for this compound is PtOEPK.[1] Other synonyms include:

Platinum (2+) 3,3,7,8,12,13,17,18-octaethylporphyrin-22,24-diid-2-one[2]

platinum(II) octaethylporphyrin ketone[1]

[3,3,7,8,12,13,17,18-octaethylporphyrin-2(3H)-onato-

kappa(4)N(21),N(22),N(23),N(24)]platinum(II)[1]
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Platinum(2+) 2,2,7,8,12,13,17,18-octaethyl-3-oxo-2H,3H-porphine-22,24-diide[1]

2,3,7,7,12,13,17,18-Octaethyl-8-oxo-7,8-dihydro-21H,23H-porphine platinum (II)[1]

Its Chemical Abstracts Service (CAS) number is 172617-46-8.[1][2][3]

Physicochemical and Photophysical Properties
Pt(II) OEPK is a metalloporphyrin characterized by a central platinum(II) ion coordinated within

a modified porphyrin macrocycle.[3] This structure imparts unique photophysical properties that

are central to its applications.

Table 1: Key Molecular and Photophysical Properties of Pt(II) OEPK

Property Value References

Molecular Formula C₃₆H₄₄N₄OPt [1][2][3]

Molecular Weight 743.85 g/mol [1][2][3]

Coordination Geometry Square-planar [3]

Absorption (λₐᵦₛ) 592–602 nm [3]

Molar Extinction Coefficient (ε) 1.4×10⁵ M⁻¹cm⁻¹ [3]

Phosphorescence Emission

(λₑₘ)
770–800 nm [3]

Triplet Excited State Lifetime

(τ₀)

40–60 µs (in deaerated

toluene)
[3]

Synthesis and Characterization
The synthesis of Pt(II) OEPK is a multi-step process that begins with the preparation of the

free-base octaethylporphyrin ketone (H₂OEPK), followed by metallation.[3]

Experimental Protocol: Synthesis of Pt(II) OEPK
Preparation of the Free-Base: The initial step involves the synthesis of the free-base

octaethylporphyrin ketone (H₂OEPK).
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Metallation: The metallation is achieved by reacting H₂OEPK with platinum(II)

bis(benzonitrile) dichloride (Pt(C₆H₅CN)₂Cl₂).[3]

Reaction Conditions: The reaction is carried out under reflux conditions in a high-boiling

solvent such as diphenylether or o-dichlorobenzene.[3]

Monitoring the Reaction: The progress of the metallation can be monitored using UV-vis

spectroscopy. A complete reaction is indicated by a shift in the characteristic Q-band from

approximately 590 nm for the free-base to around 630 nm for the platinated form. This

process typically takes 60–90 minutes.[3]

Purification: The final product is purified using alumina chromatography to achieve a purity of

over 95%.[3]

Characterization: The purity and identity of the synthesized Pt(II) OEPK can be confirmed by

mass spectrometry and elemental analysis.[3]
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Synthesis workflow for Pt(II) Octaethylporphine ketone.

Principle of Operation in Oxygen Sensing
The primary application of Pt(II) OEPK is in optical oxygen sensing. This is based on the

principle of phosphorescence quenching by molecular oxygen.[1]

In the absence of oxygen, Pt(II) OEPK exhibits strong phosphorescence in the near-infrared

spectrum when excited by visible light.[3] When oxygen is present, it quenches the
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phosphorescence in a concentration-dependent manner. The relationship between

phosphorescence intensity and oxygen concentration is described by the Stern-Volmer

equation:

I₀/I = 1 + KSV[O₂]

Where:

I₀ is the phosphorescence intensity in the absence of oxygen.

I is the phosphorescence intensity in the presence of oxygen.

KSV is the Stern-Volmer constant.

[O₂] is the oxygen concentration.

The high sensitivity of Pt(II) OEPK to oxygen quenching makes it an excellent probe for

measuring oxygen levels in various environments, including biological systems.[1]

Experimental Protocol: Oxygen Sensing using Pt(II)
OEPK

Sensor Fabrication: A sensor film is created by dissolving Pt(II) OEPK and a polymer matrix,

such as polystyrene, in a solvent like toluene. This solution is then spin-coated onto a

substrate (e.g., a glass slide) to form a thin film.

Excitation: The sensor film is excited using a light source with a wavelength corresponding to

the absorption maximum of Pt(II) OEPK (around 592-602 nm).

Detection: The resulting phosphorescence emission (around 770-800 nm) is measured using

a suitable detector, such as a spectrometer or a photodiode with appropriate filters.

Calibration: The sensor is calibrated by measuring the phosphorescence intensity at known

oxygen concentrations to determine the Stern-Volmer constant (KSV).

Measurement: The oxygen concentration in an unknown sample can then be determined by

measuring the phosphorescence intensity and applying the Stern-Volmer equation.
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Experimental Setup

Measurement Process
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Experimental workflow for oxygen sensing with Pt(II) OEPK.

Applications in Drug Development and Research
The ability of Pt(II) OEPK to accurately measure oxygen concentrations at the micro-level

makes it a valuable tool for researchers in drug development and other scientific fields.

Cellular Oxygen Measurement: Pt(II) OEPK can be incorporated into nanosensors to

perform real-time measurements of dissolved oxygen inside living cells. This is crucial for

studying cellular metabolism, hypoxia, and the effects of drugs on cellular respiration.

Biocompatible Sensors: When encapsulated in biocompatible polymers, Pt(II) OEPK can be

used to create sensors for monitoring oxygen levels in tissues and other biological

environments.

Nanoparticle Formulations: There is emerging research on incorporating Pt(II) OEPK into

nanoparticle-based systems. While not a therapeutic agent itself, its oxygen-sensing

capabilities can be integrated into theranostic nanoparticles, which combine diagnostic

sensing with therapeutic delivery. This could allow for the monitoring of tissue oxygenation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1180644?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


during drug release, providing insights into the tumor microenvironment and treatment

efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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